2-(4-((4-Methylpiperidin-1-yl)sulfonyl)phenyl)-5-((pyridin-3-ylmethyl)amino)oxazole-4-carbonitrile

• IUPAC Name: 2-[4-(4-methylpiperidin-1-yl)sulfonylphenyl]-5-(pyridin-3-ylmethylamino)-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C22H23N5O3S/c1-16-8-11-27(12-9-16)31(28,29)19-6-4-18(5-7-19)21-26-20(13-23)22(30-21)25-15-17-3-2-10-24-14-17/h2-7,10,14,16,25H,8-9,11-12,15H2,1H3
• InChI Key: FBOMTSIXYLIYTA-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C3=NC(=C(O3)NCC4=CN=CC=C4)C#N
• Molecular Formula: C22H23N5O3S
• Molecular Weight: 437.5 g/mol

Description

2-(4-((4-Methylpiperidin-1-yl)sulfonyl)phenyl)-5-((pyridin-3-ylmethyl)amino)oxazole-4-carbonitrile is a useful research compound. Its molecular formula is C22H23N5O3S and its molecular weight is 437.52. The purity is usually 95%.
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Scientific Research Applications

Medicinal Chemistry Applications

Inhibition of 11β-Hydroxysteroid Dehydrogenase Type 1

One significant application in medicinal chemistry involves the inhibition of 11β-hydroxysteroid dehydrogenase type 1, a target for type-2 diabetes treatment. Compounds related to the chemical structure of interest have been developed as potent and selective inhibitors, indicating potential therapeutic applications in managing diabetes through the modulation of cortisol levels within specific tissues (Latli et al., 2017).

Materials Science Applications

Fluorescent Properties for Dyes

Derivatives of the compound have been investigated for their fluorescent properties, making them potential candidates for use in dyes and fluorescent markers. Studies on oxazolo[4',5':5,6]pyrido[1,2-a]benzimidazole derivatives, which share structural similarities, have shown promising results for applications in materials science, particularly as fluorescent whitening agents for polyester fibers (Rangnekar & Rajadhyaksha, 1986).

Catalysis Applications

Electrochemical Reduction of CO2

Compounds with a similar chemical framework have been evaluated for their potential in catalyzing the electrochemical reduction of CO2. Rhenium tricarbonyl complexes coordinated by asymmetric diimine ligands, which include a pyridine moiety linked to an oxazoline ring, demonstrate the ability to catalyze CO2 reduction, suggesting applications in environmental chemistry and sustainable technology development (Nganga et al., 2017).